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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,7-Heptanediamine

Cat. No.: S605898

Storage & Handling Specifications

The following table summarizes the core storage conditions for 1,7-Heptanediamine:

Specification Requirement / Condition

Air Sensitivity Air Sensitive [1] [2]

Recommended Storage Room Temperature (Recommended in a cool and dark place, <15°C)
Temp. [1] [2]

Inert Gas Storage Required (Store under inert gas) [1] [2]

Hazard Statements Causes severe skin burns and eye damage [1] [3] [2]

Physicochemical Properties

Understanding the physical properties is crucial for predicting the compound's behavior during storage. Key

data is consolidated below:
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Property Value |/ Description
CAS RN 646-19-5 [1] [3] [2]
Molecular Formula C7H1sN2 [1] [3] [2]
Physical State (at 20°C) Solid [1] [2]

Melting Point 26°C to 30°C [3] [4]
Boiling Point 223°C to 225°C [1] [3] [2]

Safety & Handling Protocols

The recommended safety precautions from the GHS Precautionary Statements are extensive and should be

strictly followed [1] [2]:

e Personal Protection: Wear protective gloves, protective clothing, eye protection, and face protection
(P280) [1] [2].
¢ In Case of Contact:

o On skin: Take off contaminated clothing immediately and rinse skin with water/shower
(P303+P361+P353) [1] [2].

o In eyes: Rinse cautiously with water for several minutes. Remove contact lenses if possible.
Continue rinsing and immediately call a POISON CENTER or doctor
(P305+P351+P338+P310) [1] [2].

¢ If Inhaled: Remove person to fresh air and seek immediate medical attention (P304+P340+P310) [1]
[2].

¢ If Swallowed: Rinse mouth. Do NOT induce vomiting (P301+P330+P331) [1] [2].

e General Advice: Do not breathe dusts or mists (P260) and wash skin thoroughly after handling
(P264) [1] [2].

Experimental Workflow for Handling

The workflow diagram below outlines the critical steps for safely storing and handling 1,7-Heptanediamine

in a laboratory setting.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.tcichemicals.com/TH/en/p/D0094
https://www.fishersci.com/shop/products/1-7-diaminoheptane-98-thermo-scientific-1/AAL0285306
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.fishersci.com/shop/products/1-7-diaminoheptane-98-thermo-scientific-1/AAL0285306
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.fishersci.com/shop/products/1-7-diaminoheptane-98-thermo-scientific-1/AAL0285306
https://www.fishersci.com/shop/products/1-7-diaminoheptane-98-thermo-scientific-1/AC112200050
https://www.tcichemicals.com/TH/en/p/D0094
https://www.fishersci.com/shop/products/1-7-diaminoheptane-98-thermo-scientific-1/AAL0285306
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.tcichemicals.com/TH/en/p/D0094
https://www.tcichemicals.com/US/en/p/D0094
https://www.smolecule.com/products/s605898?utm_src=pdf-body
https://www.smolecule.com/products/s605898?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

(Start: Retrieve 1,7-Heptanediamin9

(1. Work in a Fume Hoo@

2. Wear Appropriate PPE
(Gloves, Lab Coat, Eye/Face Protection)

3. Keep Container Sealed
Under Inert Gas When Not in Use

4. Weigh/Sample Quickly
Minimize Air Exposure Time

5. Reseal Container and
Return to Cool, Dark Storage (<15°C)

v
(End: Proceed with ExperimenD

Click to download full resolution via product page

Handling workflow for air-sensitive 1,7-Heptanediamine.

Key Takeaways for Professionals

¢ Primary Storage Concern: The compound's air sensitivity is the most critical factor influencing its
storage [1] [2]. The recommended practice of storing under an inert gas (such as nitrogen or argon) is
essential to prevent degradation and maintain purity.
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¢ Physical State Management: With a melting point close to room temperature (26-30°C) [3] [4], the
chemical may change between solid and liquid. Storing it in a cool place (<15°C) [1] [2] helps
maintain it as a solid, which can be safer and easier to handle.

e Material Compatibility: Note that 1,7-Heptanediamine is incompatible with acids, acid chlorides,
acid anhydrides, and strong oxidizing agents [3]. Ensure it is stored away from such materials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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